Cas no 2228747-41-7 (O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2228747-41-7
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5891615
• PubChem ID: 165634929
• Update Time: 2025-07-20

O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine
• O-[2-(2-chloro-6-methylphenyl)propan-2-yl]hydroxylamine
• EN300-1979603
• 2228747-41-7

• Inchi： 1S/C10H14ClNO/c1-7-5-4-6-8(11)9(7)10(2,3)13-12/h4-6H,12H2,1-3H3
• InChI Key： UGBZDSAGSSVREX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C(C)(C)ON

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228747-41-7)

O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2228747-41-7) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical research. This compound, characterized by its unique hydroxylamine functional group and chloro-methylphenyl substructure, offers a versatile scaffold for synthetic chemists exploring novel bioactive molecules. Its molecular structure combines aromatic and aliphatic components, making it an interesting subject for studies on structure-activity relationships (SAR) and drug design.

One of the key reasons O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine has become a topic of interest is its relevance to medicinal chemistry. Researchers are increasingly investigating its potential as an intermediate in the synthesis of small-molecule therapeutics, particularly in the development of compounds targeting central nervous system (CNS) disorders. The presence of both chloro and methyl substituents on the phenyl ring allows for fine-tuning of electronic and steric properties, which is crucial for optimizing pharmacokinetic profiles.

In the context of green chemistry and sustainable synthesis, CAS No. 2228747-41-7 has been examined for its compatibility with catalytic processes and atom-economical transformations. Recent publications have highlighted its utility in palladium-catalyzed cross-coupling reactions, which are fundamental to modern pharmaceutical manufacturing. This aligns with growing industry demands for cost-effective and environmentally friendly synthetic routes.

From an analytical perspective, O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine presents interesting challenges and opportunities. Its chromatographic behavior has been studied using advanced techniques like UPLC-MS (Ultra Performance Liquid Chromatography-Mass Spectrometry), addressing common questions about compound purity and stability under various conditions. These studies are particularly relevant to quality control in API (Active Pharmaceutical Ingredient) production.

The compound's potential in agrochemical research has also been explored, with particular focus on its herbicidal and fungicidal properties. The 2-chloro-6-methylphenyl moiety is known to contribute to pest control activity, making derivatives of this compound valuable for developing new crop protection agents. This application area has gained additional importance due to global concerns about food security and sustainable agriculture.

Recent advances in computational chemistry have enabled more efficient study of CAS No. 2228747-41-7 and its derivatives. Molecular modeling techniques, including density functional theory (DFT) calculations and molecular docking simulations, have provided insights into its electronic structure and potential biological target interactions. These computational approaches complement traditional laboratory research, accelerating the drug discovery process.

For researchers working with O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine, understanding its spectroscopic properties is essential. Detailed NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) data have been reported, facilitating compound identification and structural elucidation. These characterization methods are critical for ensuring reproducibility in synthetic chemistry workflows.

The compound's synthetic accessibility from commercially available starting materials makes it attractive for library synthesis in high-throughput screening campaigns. Its modular structure allows for diverse structural modifications, enabling medicinal chemists to explore a wide chemical space around this core scaffold. This flexibility is particularly valuable in lead optimization stages of drug development.

From a regulatory perspective, proper handling and documentation of CAS No. 2228747-41-7 is important for research institutions and chemical suppliers. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with this or any chemical compound. This includes maintaining accurate safety data sheets and following institutional chemical hygiene plans.

Looking to the future, O-2-(2-chloro-6-methylphenyl)propan-2-ylhydroxylamine continues to show promise as a valuable building block in organic synthesis. Ongoing research may uncover new applications in areas such as materials science or chemical biology. Its combination of synthetic versatility and potential bioactivity ensures that this compound will remain an important tool for chemists addressing challenges in healthcare and agricultural innovation.